Cas no 55199-60-5 (6-chloro-N-cyclohexyl-2-(methylthio)pyrimidin-4-amine)

• Product Name: 6-chloro-N-cyclohexyl-2-(methylthio)pyrimidin-4-amine
• CAS No: 55199-60-5
• MF: C₁₀H₁₄ClN₃S
• MW: 243.756259441376
• CID: 1113809
• PubChem ID: 71438371
• Update Time: 2025-04-20

6-chloro-N-cyclohexyl-2-(methylthio)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-cyclohexyl-2-(methylthio)pyrimidin-4-amine
• 4-chloro-2-(methyltio)-6-(piperidin-1-yl)pyrimidine
• 2-Methylthio-4-chloro-6-piperidinopyrimidine
• 4-Chloro-2-methylthio-6-(piperidin-1-yl)pyrimidine
• DB-305551
• 4-chloro-2-(methylithio)-6-(piperidin-1-yl)pyrimidine
• 4-chloro-2-(methylthio)-6-(piperidin-1-yl)pyrimidine
• 55199-60-5

• Inchi： 1S/C10H14ClN3S/c1-15-10-12-8(11)7-9(13-10)14-5-3-2-4-6-14/h7H,2-6H2,1H3
• InChI Key： MBMLHMFYKRILAT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)SC)N1CCCCC1

Computed Properties

• Exact Mass: 243.06
• Monoisotopic Mass: 243.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.024 g/l) (25 º C),